Cas no 607383-59-5 (N-4-(hydroxymethyl)phenyl-2-phenylacetamide)

• Product Name: N-4-(hydroxymethyl)phenyl-2-phenylacetamide
• CAS No: 607383-59-5
• MF: C₁₅H₁₅NO₂
• MW: 241.285104036331
• CID: 1621499
• PubChem ID: 44203180
• Update Time: 2025-06-28

N-4-(hydroxymethyl)phenyl-2-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(hydroxymethyl)phenyl]-2-phenyl-acetamide
• LogP
• N-(4-(hydroxymethyl)phenyl)-2-phenylacetamide
• N-4-(hydroxymethyl)phenyl-2-phenylacetamide
• N-[4-(hydroxymethyl)phenyl]-2-phenylacetamide
• AKOS014121900
• 607383-59-5
• EN300-15056372
• N-[4-(Hydroxymethyl)phenyl]benzeneacetamide
• SCHEMBL4732332

• Inchi： 1S/C15H15NO2/c17-11-13-6-8-14(9-7-13)16-15(18)10-12-4-2-1-3-5-12/h1-9,17H,10-11H2,(H,16,18)
• InChI Key： ZZGQHDKSXPRTFJ-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=CC=1)NC1C=CC(CO)=CC=1

Computed Properties

• Exact Mass: 241.11035
• Monoisotopic Mass: 241.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33

Additional information on N-4-(hydroxymethyl)phenyl-2-phenylacetamide

Introduction to N-4-(hydroxymethyl)phenyl-2-phenylacetamide (CAS No: 607383-59-5)

N-4-(hydroxymethyl)phenyl-2-phenylacetamide, identified by its CAS number 607383-59-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research and development. The presence of both hydroxymethyl and phenylacetamide functional groups in its molecular structure suggests a unique set of chemical properties that could be exploited for therapeutic applications.

The compound's structure consists of a central amide bond connecting a hydroxymethylbenzene ring to a phenylacetamide moiety. This arrangement imparts specific electronic and steric characteristics, which are critical in determining its interaction with biological targets. The hydroxymethyl group, in particular, is known for its ability to form hydrogen bonds, a feature that can enhance binding affinity to protein receptors. Meanwhile, the phenylacetamide moiety is often associated with analgesic and anti-inflammatory properties, as seen in several well-known pharmaceuticals.

In recent years, there has been growing interest in the development of novel amide-based compounds for their potential applications in drug discovery. N-4-(hydroxymethyl)phenyl-2-phenylacetamide represents an intriguing candidate due to its dual functionality. The hydroxymethyl group can serve as a linker or anchor point for further derivatization, while the phenylacetamide part can act as a pharmacophore, interacting with specific enzymes or receptors in biological systems.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with inflammation and pain. Studies have shown that phenylacetamide derivatives can inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins—mediators of inflammation and pain. The addition of a hydroxymethyl group may further enhance the compound's efficacy by improving solubility and bioavailability, thereby facilitating better absorption and distribution within the body.

The synthesis of N-4-(hydroxymethyl)phenyl-2-phenylacetamide involves multi-step organic reactions that require precise control over reaction conditions. The formation of the amide bond typically involves the condensation of an acid chloride or an acid anhydride with an amine, while the introduction of the hydroxymethyl group can be achieved through reduction reactions or nucleophilic addition to aldehydes or ketones. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may also be employed to construct the complex aromatic framework.

Evaluation of the compound's pharmacological properties has been conducted using both in vitro and in vivo models. In vitro studies have revealed promising interactions with various biological targets, including enzymes involved in metabolic pathways and receptors mediating pain signals. For instance, preliminary data suggest that N-4-(hydroxymethyl)phenyl-2-phenylacetamide may exhibit inhibitory effects on COX-2, a variant known for its role in inflammatory responses. Additionally, its interaction with opioid receptors has been explored, indicating potential analgesic effects comparable to existing medications.

In vivo studies have further validated these findings by demonstrating reduced inflammatory markers and pain hypersensitivity in animal models treated with this compound. These results are particularly noteworthy given the increasing demand for safer and more effective alternatives to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). The unique combination of structural features in N-4-(hydroxymethyl)phenyl-2-phenylacetamide may contribute to reduced side effects such as gastrointestinal irritation and cardiovascular risks associated with long-term NSAID use.

The compound's potential extends beyond anti-inflammatory applications. Research is ongoing into its possible role in neuroprotective therapies, where phenylacetamide derivatives have shown promise in protecting against neurodegenerative diseases. The ability of the hydroxymethyl group to cross the blood-brain barrier while maintaining stability suggests that it could be developed into a brain-penetrant drug candidate. This opens up new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease, where modulating neuronal activity is crucial.

Safety and toxicity assessments are essential components of any drug development process. Preliminary toxicology studies on N-4-(hydroxymethyl)phenyl-2-phenylacetamide have indicated low toxicity at therapeutic doses, with minimal adverse effects observed even at higher concentrations. This aligns well with expectations for molecules designed to interact selectively with biological targets rather than causing widespread systemic effects.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its pharmacokinetic profile and exploring new therapeutic indications. Advances in computational chemistry and molecular modeling are expected to play a significant role in refining its structure to enhance efficacy while minimizing off-target interactions. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into clinical applications.

In conclusion, N-4-(hydroxymethyl)phenyl-2-phenylacetamide, characterized by CAS No 607383-59-5, is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features offer advantages in modulating biological pathways associated with inflammation, pain, and neurodegeneration. With continued investigation into its synthesis, pharmacology, and safety profile, this molecule holds promise as a lead candidate for developing novel therapeutic agents that address unmet medical needs.